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Compound Name: POTASSIUM COBALTINITRITE
CAS No.: 13782-01-9
Cat. No.: B1143538
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
cobaltinitrite, also known as Aureolin or Cobalt Yellow (PY40), in the manufacturing of
pigments. This document includes detailed information on the pigment's properties, synthesis
protocols, and performance characteristics.

Introduction

Potassium cobaltinitrite, with the chemical formula Ks[Co(NO2)e], is a synthetic inorganic
pigment prized for its transparent, vibrant yellow hue.[1][2] First synthesized in the mid-19th
century, it has been used by artists and in various industrial applications for coloring materials
such as glass, porcelain, and rubber.[2][3] The pigment is also known by several other names,
including Cobalt Yellow, Fischer's Yellow, and C.I. Pigment Yellow 40.[2]

Physicochemical Properties

Potassium cobaltinitrite is a yellow, microcrystalline powder that is slightly soluble in water
and insoluble in alcohol.[3] Its properties can vary depending on the synthetic method
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employed, particularly concerning particle size, which in turn influences its optical
characteristics.

Quantitative Data

The following tables summarize the key quantitative properties of potassium cobaltinitrite.

Table 1: Chemical and Physical Properties

Property Value Reference
Chemical Formula K3[Co(NO2)s] [1]
Molecular Weight 452.26 g/mol [2]
Color Index Name PY40 [1]
CAS Number 13782-01-9 [2]

- Co: 13.03%, K: 25.94%, N:
Percent Composition [2]
18.58%, O: 42.45%

Density ~2.6 g/lcm3 [4]
Solubility in Water Slightly soluble [4]
Solubility in Alcohol Insoluble [3]

Table 2: Colorimetric Data for Aureolin (PY40)

Color Space Values Reference
CIECAM J,a,b J: 77, a: 2, b: 69 [4]
Hex Triplet #FDEEOO [2]
sRGB (I, g, b) (253, 238, 0) 2]
HSV (h, s, V) (56°, 100%, 99%) 2]
CIELChuv (L, C, h) (93, 102, 80°) 2]
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Table 3: Particle Size and Yield Data from Different Synthesis Methods

Synthesis Mean Particle Particle Size .
. Yield Reference
Method Size Range
Exchange
] 1.2 um 0.5-3um 90% [4]

Reaction
Direct

S 2.5 um 1-7pum 97% [4]
Precipitation
Mixed Procedure 10 pum 4-13 um 83% [4]

Lightfastness and Stability

The lightfastness of Aureolin (PY40) is a subject of considerable discussion. While some
sources provide an ASTM lightfastness rating of 1l ("Very Good"), extensive independent testing
suggests that it is not reliably permanent.[4][5] The pigment is known to fade and discolor, often
turning a dull brownish-grey upon prolonged exposure to light, particularly in watercolor
applications.[6] This instability is a critical consideration for applications requiring long-term
color fidelity.

Experimental Protocols for Synthesis

Three primary methods for the synthesis of potassium cobaltinitrite are detailed below. The
choice of method can significantly impact the resulting pigment's particle size and yield.

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of potassium
cobaltinitrite pigment.
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General Synthesis Workflow for Potassium Cobaltinitrite
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Caption: General workflow for the synthesis of potassium cobaltinitrite pigment.

Protocol 1: Exchange Reaction Method

This method involves the reaction of sodium cobaltinitrite with a potassium salt. It is reported to
produce the finest particles.[4]
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Materials:

e Sodium cobaltinitrite (Nas[Co(NO:2)s])

e Potassium nitrite (KNO2) solution (27 wt%)
« Distilled water

Procedure:

Dissolve sodium cobaltinitrite in water at 55 + 5 °C.

o Combine the sodium cobaltinitrite solution with the 27 wt% potassium nitrite solution. The
recommended molar ratio is Nas[Co(NOz)s] : KNO2 = 1:3.

« Stir the reaction mixture at a rate of 400 £ 50 rpm. A copious yellow precipitate will form.
» Allow the precipitate to settle for 15-16 hours.

» Wash the resulting crystals with distilled water four to eight times until the pH of the wash
water is approximately 4.5.

« Filter the solid and dry it in a drying oven at 90 = 5 °C for 32 hours.

e The expected yield is approximately 90%.[7]

Protocol 2: Direct Precipitation Method

This method involves the direct reaction of a cobalt salt with potassium nitrite in an acidic
medium and generally results in the highest yield and purity.[4]

Materials:
o Cobalt(ll) nitrate (Co(NO3)2) solution (22 wt%)
o Potassium nitrite (KNO2) solution (27 wt%)

e Acetic acid (CHsCOOH) solution (50 wt%)
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Procedure:

o Combine the 22 wt% cobalt(ll) nitrate solution and the 27 wt% potassium nitrite solution in a
molar ratio of Co(NOs)2 : KNO2z = 1:7.

e Heat the mixture to 70 = 5 °C.

 Acidify the mixture with 50 wt% acetic acid in a molar ratio of Co(NOs)z : CHsCOOH = 1:2.
The addition of acid will cause a vigorous evolution of nitrogen oxides. The reaction mixture
will change color from brown to violet and then to orange.

o Stir the mixture at 500 = 50 rpm for 30 minutes.
e Wash and dry the resulting precipitate as described in Protocol 1.

e The expected yield is up to 97%.[4]

Protocol 3: Mixed Procedure

This method combines aspects of the other two procedures and results in the largest crystals.

[4]

Materials:

Cobalt(ll) nitrate solution (25 wt%)

Potassium nitrate (KNO3s) solution (22 wt%)

Sodium nitrite (NaNOz2) solution (40 wt%)

Acetic acid (CHsCOOH) solution (50 wt%)

20% alkali solution (for absorbing nitrogen oxides)
Procedure:

o Combine the 25 wt% cobalt nitrate solution, 22 wt% potassium nitrate solution, and 40 wt%
sodium nitrite solution.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.handprint.com/HP/WCL/watery.html
https://www.handprint.com/HP/WCL/watery.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Stir the reaction mixture for 30-40 minutes at a rate of 500 + 50 rpm.

 Acidify the mixture with 50 wt% acetic acid. This will be accompanied by the evolution of
large amounts of nitrogen oxides, which should be absorbed with a 20% alkali solution.

» After the addition of acetic acid over 5 minutes, the mixture will change color from brownish-
red to yellow.

e Wash and dry the product as described in Protocol 1.

e The expected yield is approximately 83%.[7]

Logical Relationship of Synthesis Parameters and
Pigment Properties

The choice of synthesis protocol directly influences the physical properties of the resulting
potassium cobaltinitrite pigment, which in turn affects its performance in various applications.

Relationship Between Synthesis and Pigment Properties
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Caption: Influence of synthesis method on pigment properties and performance.

Conclusion

Potassium cobaltinitrite is a historically significant yellow pigment with unique transparent
gualities. While its synthesis is well-documented and can be controlled to produce a range of
particle sizes and yields, its application is limited by its questionable lightfastness. For
applications requiring high permanence, alternative yellow pigments should be considered.
However, for historical reproductions or applications where its specific hue and transparency
are desired and light exposure is controlled, potassium cobaltinitrite remains a relevant
material for study and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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